2,4-D isooctyl ester

• CAS No.: 25168-26-7
• Product Name: 2,4-D isooctyl ester
• Molecular Formula: C16H22Cl2O3
• Molecular Weight: 333.2 g/mol
• IUPAC Name: 6-methylheptyl 2-(2,4-dichlorophenoxy)acetate
• Standard InChI: InChI=1S/C16H22Cl2O3/c1-12(2)6-4-3-5-9-20-16(19)11-21-15-8-7-13(17)10-14(15)18/h7-8,10,12H,3-6,9,11H2,1-2H3
• Standard InChIKey: BBPLSOGERZQYQC-UHFFFAOYSA-N
• Impurities: SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/
• SMILES: CC(C)CCCCCOC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Canonical SMILES: CC(C)CCCCCOC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Boiling Point: 317 °C
• Colorform: Yellow-brown liquid
• Density: 1.025 at 77.4 °F (NTP, 1992); 1.14-1.17 g/ml @ 20 °C
• Flash Point: 119 °F (NTP, 1992); Greater than 175 °F (open cup) /2,4-D esters/
• Melting Point: 12 °C
• Physical Description: Ded-weed lv-69 67 percent 2,4-d isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
• Description: Ded-weed lv-69 67 percent 2,4-d isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
• Shelf Life: At pH 9 @ 20 °C, half-life in distilled water is 37 hr; at pH 6 @ 20 °C, in distilled water is 1500 days.; Shelf life of ester formulations varies, depending on the emulsifying system. Some retain satisfactory emulsifying properties after 3 yr. /2,4-D ester formulations/
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); Soluble in oils /2,4-D esters/; In water, 0.0324 mg/l @ 25 °C
• Synonyms: 2,4-D isooctyl; 2,4-dichlorophenoxyacetic acid isooctyl ester; Esteron 99; isooctyl 2,4-D; isooctyl 2,4-dichlorophenoxyacetate
• Vapor Pressure: 6.2 mm Hg at 64.4 °F ; 10.9 mm Hg at 86.0° F (NTP, 1992); 7.06X10-6 mm Hg @ 25 °C
• PubChem Compound: 24678
• Last Modified: Nov 11 2021